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Cat. No.: B043726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 8-hydroxyoctanoate is a bifunctional organic molecule, an ester derived from caprylic acid

(octanoic acid), featuring a hydroxyl group at the terminal position. Its structure suggests

potential applications as a monomer for polyester synthesis, a fragrance component, or a

specialty solvent. Understanding its thermal properties is paramount for ensuring safe handling,

predicting its behavior in various processes, and determining its suitability for specific

applications, particularly in drug formulation and material science where thermal stability is a

critical parameter. This guide provides a summary of the available thermal property data for

ethyl 8-hydroxyoctanoate and outlines detailed experimental protocols for its comprehensive

thermal analysis.

Core Thermal Properties
Currently, experimentally determined thermal properties for ethyl 8-hydroxyoctanoate are not

widely available in the public domain. The following table summarizes the estimated values

found in the literature. It is crucial to note that these are predicted values and should be

confirmed by experimental analysis for any critical application.
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Thermal Property Value Notes

Boiling Point 258.19 °C Estimated at 760.00 mm Hg[1]

Flash Point 97.50 °C (207.00 °F) Estimated, Closed Cup[1]

Melting Point Not available ---

Experimental Protocols for Thermal
Characterization
To ascertain the precise thermal properties of ethyl 8-hydroxyoctanoate, standard thermal

analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA) are recommended.

Differential Scanning Calorimetry (DSC) for Melting
Point and Phase Transitions
Objective: To determine the melting point, glass transition temperature, and other phase

transitions of ethyl 8-hydroxyoctanoate.

Methodology:

Sample Preparation:

Pipette approximately 5-10 mg of ethyl 8-hydroxyoctanoate into a standard aluminum DSC

pan.

To prevent volatilization, hermetically seal the pan.

Prepare an identical empty, hermetically sealed aluminum pan to be used as a reference.

Instrument Setup:

Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g.,

indium).

Place the sample pan and the reference pan into the DSC cell.
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Thermal Program:

Equilibrate the sample at a low temperature, for instance, -50 °C, to ensure it is in a solid

state.

Ramp the temperature from -50 °C to a temperature above the expected melting point

(e.g., 50 °C) at a controlled heating rate, typically 10 °C/min.

Hold the sample at the upper temperature for a few minutes to ensure complete melting.

Cool the sample back to the starting temperature at a controlled rate (e.g., 10 °C/min) to

observe crystallization behavior.

A second heating scan is often performed to obtain a thermal history-independent analysis

of the glass transition and melting.

Data Analysis:

The melting point is determined as the onset or peak of the endothermic melting peak on

the DSC thermogram.

The glass transition temperature (Tg) will appear as a step-like change in the heat flow.

The enthalpy of fusion can be calculated by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) for Thermal Stability
and Decomposition
Objective: To determine the thermal stability and decomposition profile of ethyl 8-

hydroxyoctanoate.

Methodology:

Sample Preparation:

Accurately weigh 10-15 mg of ethyl 8-hydroxyoctanoate into a ceramic or aluminum TGA

pan.
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Instrument Setup:

Calibrate the TGA instrument for mass and temperature.

Place the sample pan onto the TGA balance.

Thermal Program:

Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 600

°C) at a constant heating rate, typically 10 or 20 °C/min.

The experiment should be conducted under a controlled atmosphere, typically an inert gas

like nitrogen, flowing at a constant rate (e.g., 20-50 mL/min) to prevent oxidative

degradation.

Data Analysis:

The TGA thermogram will plot the percentage of mass loss versus temperature.

The onset temperature of decomposition is a key indicator of the material's thermal

stability. This is often determined by the temperature at which a certain percentage of

weight loss (e.g., 5%) occurs.

The temperatures at which the maximum rate of decomposition occurs can be identified

from the peak of the derivative of the TGA curve (DTG curve).

The residual mass at the end of the experiment provides information about any non-

volatile residues.

Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive thermal

characterization of ethyl 8-hydroxyoctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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